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Compound of Interest

Compound Name: Heptacosanoic acid

Cat. No.: B1205569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptacosanoic acid (C27:0), a very long-chain saturated fatty acid, is emerging as a molecule

of interest in various industrial applications. Its unique physical and chemical properties,

stemming from its long, unbranched hydrocarbon tail, make it a valuable component in

specialty chemicals, cosmetics, and potentially in pharmaceuticals. This document provides

detailed application notes, experimental protocols, and an overview of the current

understanding of heptacosanoic acid's role in industrial chemistry.

Physicochemical Properties
Heptacosanoic acid, also known as carboceric acid, is a white crystalline solid at room

temperature.[1] Its long alkyl chain confers high lipophilicity and a high melting point. These

properties are key to its function in many of its applications.
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Property Value Reference

Molecular Formula C₂₇H₅₄O₂ [1][2]

Molecular Weight 410.72 g/mol [1]

Melting Point 86-88 °C [3]

Boiling Point 458.37°C (estimated) [3]

Appearance
White to almost white

powder/crystal
[1]

Solubility
Insoluble in water, soluble in

organic solvents
[4]

Industrial Applications
Lubricants and Greases
Heptacosanoic acid and its derivatives can function as high-performance lubricant additives.

[1] The long, saturated alkyl chain forms a robust lubricating film on metal surfaces, reducing

friction and wear.[5][6] This is particularly valuable in applications requiring high thermal

stability.

Quantitative Performance Data (Representative for Very-Long-Chain Saturated Fatty Acids)

While specific data for heptacosanoic acid is limited, the following table provides

representative values for the performance of very-long-chain fatty acids as lubricant additives.
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Parameter Base Oil

Base Oil + VLCFA
(e.g.,
Stearic/Eicosanoic
Acid)

Reference

Coefficient of Friction ~0.12 ~0.08 - 0.10 [5]

Wear Scar Diameter

(mm)
~0.50 ~0.35 - 0.45 [5]

Oxidation Stability

(Pressure Differential

Scanning Calorimetry,

Onset Temperature

°C)

~180 ~160-170 [5]

Surfactants and Emulsifiers
The salts of heptacosanoic acid, such as sodium or potassium heptacosanoate, can act as

surfactants.[7] The molecule possesses a hydrophilic carboxylate head and a long hydrophobic

tail, allowing it to reduce surface tension and form micelles in solution. These properties are

useful in the formulation of industrial cleaners, emulsifiers, and dispersing agents.

Surfactant Properties of Long-Chain Fatty Acid Salts (Representative Values)
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Property Description
Typical Values for
Long-Chain Fatty
Acid Salts

Reference

Critical Micelle

Concentration (CMC)

The concentration at

which surfactant

molecules begin to

form micelles. Lower

CMC indicates higher

efficiency.

10⁻³ to 10⁻⁵ M [8]

Surface Tension at

CMC (mN/m)

The minimum surface

tension achieved at

the CMC.

25 - 40 [8]

Hydrophilic-Lipophilic

Balance (HLB)

A measure of the

degree to which it is

hydrophilic or

lipophilic.

Varies with the cation

and formulation.
[9]

Cosmetics and Personal Care
In cosmetic formulations, heptacosanoic acid functions as an emollient, thickener, and

emulsion stabilizer.[1] Its high melting point contributes to the consistency and thermal stability

of creams, lotions, and lipsticks.[10] Saturated fatty acids are known to soften the skin and lock

in moisture.[11]

Typical Concentration of Saturated Fatty Acids in Cosmetic Formulations

Product Type Typical Concentration Range (%)

Creams and Lotions 1 - 10

Lipsticks 5 - 15

Soaps 10 - 50

Corrosion Inhibitors
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Heptacosanoic acid and its salts can act as corrosion inhibitors for metals, particularly steel,

in various environments.[12][13] The fatty acid molecules adsorb onto the metal surface,

forming a protective hydrophobic layer that prevents contact with corrosive agents.[14] Odd-

numbered carbon chain fatty acids have been noted for their surprisingly effective corrosion

inhibition.[15]

Potential Pharmaceutical Applications: Anti-
inflammatory Agent
Recent research has explored the role of saturated fatty acids in inflammation. While some

studies suggest that certain saturated fatty acids can induce an inflammatory response through

pathways like the Toll-like receptor 4 (TLR4) signaling cascade, others indicate potential anti-

inflammatory effects under specific conditions.[16][17][18] The precise mechanism of

heptacosanoic acid's inflammatory or anti-inflammatory action is an active area of research.

Pro-inflammatory Signaling Pathway of Saturated Fatty
Acids
The diagram below illustrates the generally accepted pro-inflammatory pathway activated by

some saturated fatty acids.
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Saturated Fatty Acid
(e.g., Heptacosanoic Acid)

Toll-like Receptor 4
(TLR4)

Binds to MyD88Activates TRAF6 IKK Complex NF-κBActivates

NucleusTranslocates to

Pro-inflammatory
Genes (e.g., TNF-α, IL-6)

Induces transcription of

Pro-inflammatory
Cytokines

Leads to production of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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